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Compound of Interest

Compound Name: 2,6-Dibromo-3,4,5-trimethylaniline

Cat. No.: B3150403 Get Quote

Disclaimer: As of November 2025, the crystal structure of 2,6-Dibromo-3,4,5-trimethylaniline
is not publicly available in crystallographic databases. This guide provides a detailed analysis

of the crystal structure of the closely related compound, 2,6-Dibromo-4-methylaniline, as a

representative example for researchers, scientists, and drug development professionals. The

methodologies and data presentation herein serve as a comprehensive template for the

analysis of similar halogenated anilines.

Introduction
Substituted anilines are fundamental building blocks in organic synthesis, with wide-ranging

applications in the pharmaceutical, agrochemical, and materials science sectors. The

introduction of halogen atoms and alkyl groups onto the aniline scaffold significantly influences

the molecule's steric and electronic properties, thereby dictating its reactivity and potential

applications. This technical guide focuses on the solid-state structure of 2,6-Dibromo-4-

methylaniline, a compound that serves as a valuable case study for understanding the

structural nuances of polysubstituted anilines. The data and protocols presented are derived

from single-crystal X-ray diffraction studies.

Physicochemical Properties
A summary of the key physicochemical properties for 2,6-Dibromo-4-methylaniline is provided

below.
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Property Value

Chemical Formula C₇H₇Br₂N

Molecular Weight 264.96 g/mol

Appearance Colorless needles

CAS Number 6968-24-7

Experimental Protocols
The determination of the crystal structure of 2,6-Dibromo-4-methylaniline involves a series of

precise experimental steps, from crystal preparation to data analysis.

Synthesis and Crystallization
The synthesis of 2,6-Dibromo-4-methylaniline is typically achieved through the direct

bromination of 4-methylaniline. The general procedure is as follows:

Dissolution: 4-methylaniline is dissolved in a suitable solvent, such as acetic acid.

Bromination: A solution of bromine in the same solvent is added dropwise to the aniline

solution at a controlled temperature. The reaction is monitored until completion.

Work-up: The reaction mixture is poured into water, and the resulting precipitate is collected

by filtration.

Purification: The crude product is purified by recrystallization from a suitable solvent system,

such as an ethanol/water mixture, to yield single crystals suitable for X-ray diffraction.[1]

X-ray Data Collection and Structure Refinement
The crystallographic data for 2,6-Dibromo-4-methylaniline were collected using a single-crystal

X-ray diffractometer.

Crystal Mounting: A single crystal of suitable size and quality is mounted on a goniometer

head.
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Data Collection: The crystal is maintained at a low temperature (e.g., 200 K) to minimize

thermal vibrations. X-ray diffraction data are collected using monochromatic radiation (e.g.,

Mo Kα).

Data Reduction: The collected diffraction intensities are processed to correct for various

factors, including absorption.

Structure Solution and Refinement: The crystal structure is solved using direct methods and

refined by full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically.

Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

The workflow for determining the crystal structure is illustrated in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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